Cas no 1017782-70-5 (Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 1017782-70-5
• MF: C₁₉H₂₈BrN₃O₆S
• MW: 506.411123275757
• CID: 1072395
• PubChem ID: 25918693
• Update Time: 2025-06-11

Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-{[(2-bromoethyl)(tert-butoxycarbonyl)amin o]sulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• Benzyl 4-{[(2-bromoethyl)(tert-butoxycarbonyl)amino]sulfonyl}tetrahydro-1(2H)-pyrazinecarboxyl
• Benzyl 4-{[(2-bromoethyl)(tert-butoxycarbonyl)amin o]sulfonyl}tetrahydro-1(2H)-pyrazinecarboxylat
• benzyl 4-{[(2-bromoethyl)(tert-butoxycarbonyl)amino]sulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• CS-0339901
• Benzyl 4-(N-(2-bromoethyl)-N-(tert-butoxycarbonyl)sulfamoyl)piperazine-1-carboxylate
• MFCD09972239
• AKOS005073378
• J-519803
• DTXSID20649773
• 1017782-70-5
• LB-0809
• benzyl 4-{[(2-bromoethyl)[(tert-butoxy)carbonyl]amino]sulfonyl}piperazine-1-carboxylate
• Benzyl 4-[(2-bromoethyl)(tert-butoxycarbonyl)sulfamoyl]piperazine-1-carboxylate
• Benzyl4-(N-(2-bromoethyl)-N-(tert-butoxycarbonyl)sulfamoyl)piperazine-1-carboxylate
• benzyl 4-[2-bromoethyl-[(2-methylpropan-2-yl)oxycarbonyl]sulfamoyl]piperazine-1-carboxylate
• Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate

• MDL： MFCD09972239
• Inchi： 1S/C19H28BrN3O6S/c1-19(2,3)29-18(25)23(10-9-20)30(26,27)22-13-11-21(12-14-22)17(24)28-15-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
• InChI Key： SZYUVMBYYLCPKK-UHFFFAOYSA-N
• SMILES： BrCCN(C(=O)OC(C)(C)C)S(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 505.08822g/mol
• Monoisotopic Mass: 505.08822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 125-126°

Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• HazardClass：IRRITANT

Additional information on Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate

Recent Advances in the Study of Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS: 1017782-70-5)

The compound Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS: 1017782-70-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are known for their broad pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate, such as the presence of a bromoethyl group and a tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for the development of targeted therapies.

One of the most notable advancements in the study of this compound is its application in the design of protease inhibitors. Proteases play a critical role in various pathological processes, including cancer metastasis and viral infections. Researchers have successfully utilized this compound to develop potent inhibitors of specific proteases, demonstrating promising results in preclinical models. The bromoethyl moiety, in particular, has been shown to enhance the binding affinity of these inhibitors to their target enzymes.

In addition to its role in protease inhibition, recent investigations have explored the potential of Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate in the field of targeted drug delivery. The compound's ability to undergo selective chemical modifications allows for the conjugation of therapeutic agents, enabling site-specific delivery and reducing off-target effects. This approach has shown particular promise in the treatment of solid tumors, where precise drug delivery is crucial for minimizing toxicity.

Despite these advancements, challenges remain in the optimization of this compound for clinical use. Issues such as stability, bioavailability, and potential toxicity need to be addressed through further research. However, the ongoing studies and the compound's demonstrated versatility suggest that it holds significant potential for future therapeutic applications.

In conclusion, Benzyl 4-{(2-bromoethyl)(tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS: 1017782-70-5) represents a promising candidate for the development of novel therapeutic agents. Its unique structural properties and demonstrated biological activities make it a valuable tool in the fields of chemical biology and medicinal chemistry. Continued research efforts are expected to further elucidate its potential and pave the way for its translation into clinical applications.